Bis(2-(dimethylamino)ethyl) carbonate
Cat. No. B8757542
Key on ui cas rn:
3030-45-3
M. Wt: 204.27 g/mol
InChI Key: VRJRVIUWJWYDMT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05563288
Procedure details
wherein the 2-(N,N-dimethylamino)ethanol reacts with the isopropyl 2-dimethylaminoethyl carbonate formed in step ii) to form bis[2-(N,N-dimethylamino)ethyl]carbonate and isopropanol,
Name
isopropyl 2-dimethylaminoethyl carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]([CH2:4][CH2:5][OH:6])[CH3:3].[C:7](=O)([O:12][CH2:13][CH2:14][N:15]([CH3:17])[CH3:16])[O:8]C(C)C>C(O)(C)C>[CH3:1][N:2]([CH2:4][CH2:5][O:6][C:7](=[O:8])[O:12][CH2:13][CH2:14][N:15]([CH3:17])[CH3:16])[CH3:3]
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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solvent
|
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Smiles
|
C(C)(C)O
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
CN(C)CCO
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Name
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isopropyl 2-dimethylaminoethyl carbonate
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
|
C(OC(C)C)(OCCN(C)C)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
CN(C)CCOC(OCCN(C)C)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
